Cas no 2171906-31-1 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopent-2-ene-1-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopent-2-ene-1-carboxylic acid
• CAS No: 2171906-31-1
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6607340
• PubChem ID: 165504468
• Update Time: 2025-07-09

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopent-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopent-2-ene-1-carboxylic acid
• EN300-1491306
• 2171906-31-1
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]cyclopent-2-ene-1-carboxylic acid

• Inchi： 1S/C26H28N2O5/c1-15(24(29)28-18-12-11-17(13-18)25(30)31)16(2)27-26(32)33-14-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-12,15-18,23H,13-14H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： PYWMJVHZZFKWOM-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)C(NC1C=CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopent-2-ene-1-carboxylic acid

Comprehensive Analysis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopent-2-ene-1-carboxylic acid (CAS No. 2171906-31-1)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopent-2-ene-1-carboxylic acid (CAS No. 2171906-31-1) has emerged as a critical compound. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. Researchers and manufacturers are increasingly focusing on this compound due to its unique structural properties and versatility in peptide coupling reactions.

The compound's Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a cornerstone in modern peptide chemistry. Unlike traditional protecting groups, the Fmoc group can be removed under mild basic conditions, making it ideal for synthesizing sensitive peptides. This characteristic aligns with the growing demand for green chemistry and sustainable synthesis methods, topics that dominate current scientific discussions. With the rise of AI-driven drug design and high-throughput screening, the need for reliable intermediates like CAS 2171906-31-1 has skyrocketed, as evidenced by its frequent mentions in PubMed and Reaxys databases.

One of the most searched questions in peptide synthesis forums is: "How does the Fmoc group improve peptide yield?" The answer lies in the compound's stability during amide bond formation and its compatibility with automated synthesizers. The cyclopentene backbone in 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopent-2-ene-1-carboxylic acid further enhances conformational rigidity, a feature highly valued in peptide-based therapeutics targeting GPCRs and enzyme inhibitors.

From an SEO perspective, this compound intersects with trending keywords like "Fmoc-amino acid applications", "peptide building blocks", and "CAS 2171906-31-1 supplier". Analytical techniques such as HPLC purity testing and mass spectrometry characterization are frequently associated with its quality control, reflecting the industry's emphasis on precision medicine. Notably, the 2-methylbutanamido moiety in its structure contributes to improved proteolytic stability, addressing a common challenge in oral peptide drug development—a hot topic in biopharma research.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopent-2-ene-1-carboxylic acid exemplifies the synergy between chemical innovation and therapeutic advancement. Its role in enabling next-generation peptide drugs positions it as a compound of enduring significance in both academic and industrial settings.